Cas no 10374-29-5 (N-benzylidenebenzamide)

N-benzylidenebenzamide structure
N-benzylidenebenzamide structure
Product Name:N-benzylidenebenzamide
CAS No:10374-29-5
MF:C14H11NO
MW:209.243243455887
CID:1138736
PubChem ID:11095862
Update Time:2025-04-20

N-benzylidenebenzamide Chemical and Physical Properties

Names and Identifiers

    • N-benzylidenebenzamide
    • N-benzoylbenzaldimine
    • Benzamide, N-(phenylmethylene)-
    • N-benzoylbenzylideneimine
    • N-benzylidene-benzamide
    • N-(phenylmethylene)benzamide
    • CTK0G6824
    • SureCN3077773
    • N-benzoyl-N-benzylidenamine
    • N-benzoyl-N-benzylideneamine
    • N-benzoylbenzaldimine; Benzamide, N-(phenylmethylene)-; N-benzoylbenzylideneimine; N-benzylidene-benzamide; N-(phenylmethylene)benzamide; CTK0G6824; SureCN3077773; N-benzoyl-N-benzylidenamine; N-benzoyl-N-benzylideneamine;
    • SCHEMBL14327772
    • DTXSID60455052
    • 51608-62-9
    • 10374-29-5
    • (E)-N-Benzylidenebenzamide
    • SCHEMBL3077773
    • Inchi: 1S/C14H11NO/c16-14(13-9-5-2-6-10-13)15-11-12-7-3-1-4-8-12/h1-11H/b15-11+
    • InChI Key: YGGJSJZICSDFMN-RVDMUPIBSA-N
    • SMILES: O=C(C1C=CC=CC=1)/N=C/C1C=CC=CC=1

Computed Properties

  • Exact Mass: 209.084063974g/mol
  • Monoisotopic Mass: 209.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 29.4Ų
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